1,3,4-Thiadiazole, 2-amino-5-(heptylthio)-

• Molecular Formula: C9H17N3S2
• Molecular Weight: 231.4 g/mol
• IUPAC Name: 5-heptylsulfanyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H17N3S2/c1-2-3-4-5-6-7-13-9-12-11-8(10)14-9/h2-7H2,1H3,(H2,10,11)
• InChI Key: VXNPKYLZLLWUDZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCSC1=NN=C(S1)N
• solubility: = [ug/mL]

Description

1,3,4-Thiadiazole, 2-amino-5-(heptylthio)- is a useful research compound. Its molecular formula is C9H17N3S2 and its molecular weight is 231.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3,4-Thiadiazole, 2-amino-5-(heptylthio)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,4-Thiadiazole, 2-amino-5-(heptylthio)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 185 ml of ethanol and 185 ml of water, 68.0 g of 2-amino-5-mercapto-1,3,4-thiadiazole and 22.4 g of sodium hydroxide were added. To this mixture, 84.6 g of 1-bromoheptane was added, and the resulting mixture was warmed to 60° C. and stirred for 2 hours. After cooling, water was added and the mixture was filtered. The residue was washed with water, dried under reduced pressure, and recrystallized from an ethanol/hexane mixture. Thus 90.2 g of 2-amino-5-heptylthio-1,3,4-thiadiazole was obtained. m.p. 112°~113° C. Yield 78%.

Synthesis routes and methods III

Procedure details

In 32 ml of water and 32 ml of ethanol, 27.2 g of 2-amino-5-mercapto-1,3,4-thiadiazole and 9.0 g of sodium hydroxide were added. To this solution, 45.2 g of 1-iodoheptane was added, and the mixture was stirred at 60° C. for 2 hours. After cooling, water was added to the mixture and the mixture was filtered. The residue was washed with water, dried under reduced pressure, and recrystallized from an ethanol/n-hexane (1:1) mixture. Thus 36.1 g of 2-amino-5-heptylthio-1,3,4-thiadiazole was obtained. m.p. 112°~113° C. Yield 78%.